Cas no 1260823-10-6 (2-(azetidin-3-yl)-6-methoxypyridine)

2-(Azetidin-3-yl)-6-methoxypyridine is a heterocyclic compound featuring a pyridine core substituted with a methoxy group at the 6-position and an azetidine ring at the 2-position. This structure confers versatility in medicinal chemistry and drug development, particularly as a building block for bioactive molecules. The azetidine moiety enhances conformational rigidity, potentially improving binding affinity in target interactions, while the methoxypyridine group offers opportunities for further functionalization. Its balanced lipophilicity and steric profile make it suitable for optimizing pharmacokinetic properties in lead compound optimization. This scaffold is valuable in the synthesis of small-molecule inhibitors and modulators, particularly in CNS and oncology research.
2-(azetidin-3-yl)-6-methoxypyridine structure
1260823-10-6 structure
Product Name:2-(azetidin-3-yl)-6-methoxypyridine
CAS No:1260823-10-6
MF:C9H12N2O
MW:164.204381942749
CID:5098829
PubChem ID:129916791
Update Time:2025-10-27

2-(azetidin-3-yl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(azetidin-3-yl)-6-methoxypyridine
    • Inchi: 1S/C9H12N2O/c1-12-9-4-2-3-8(11-9)7-5-10-6-7/h2-4,7,10H,5-6H2,1H3
    • InChI Key: AXWKXMXYQPNVOX-UHFFFAOYSA-N
    • SMILES: C1(C2CNC2)=NC(OC)=CC=C1

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Additional information on 2-(azetidin-3-yl)-6-methoxypyridine

Exploring 2-(Azetidin-3-yl)-6-methoxypyridine (CAS No. 1260823-10-6): Properties, Applications, and Market Insights

2-(Azetidin-3-yl)-6-methoxypyridine (CAS No. 1260823-10-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines the structural features of an azetidine ring and a methoxypyridine moiety, making it a versatile building block for drug discovery and material science. Its unique chemical properties and potential applications have positioned it as a compound of interest in modern synthetic chemistry.

The molecular structure of 2-(azetidin-3-yl)-6-methoxypyridine features a nitrogen-containing four-membered ring (azetidine) attached to a 6-methoxypyridine scaffold. This combination creates interesting electronic properties that researchers are exploring for various applications. The compound's molecular weight is 178.23 g/mol, and its purity is typically ≥95% in commercial samples. Recent studies have focused on its potential as a pharmacophore in medicinal chemistry, particularly for targeting neurological receptors and enzyme inhibitors.

In pharmaceutical applications, 2-(azetidin-3-yl)-6-methoxypyridine serves as a key intermediate in the synthesis of potential therapeutic agents. Researchers are particularly interested in its role as a bioisostere for more complex nitrogen-containing heterocycles. The compound's ability to modulate drug-like properties while maintaining metabolic stability makes it valuable in drug design and lead optimization processes. Current research trends indicate growing interest in its application for central nervous system (CNS) targets and anti-inflammatory compounds.

The agrochemical industry has also shown interest in CAS 1260823-10-6 derivatives for developing novel crop protection agents. The structural features of this compound offer possibilities for creating selective pesticides with improved environmental profiles. Recent patent literature reveals applications in fungicide and herbicide development, where the azetidine-pyridine combination provides unique binding characteristics to biological targets in pests and weeds.

From a synthetic chemistry perspective, 2-(azetidin-3-yl)-6-methoxypyridine presents interesting challenges and opportunities. The strained azetidine ring introduces reactivity that can be exploited in various transformations, while the methoxypyridine moiety offers sites for further functionalization. Modern synthetic approaches focus on efficient routes that maintain high yields and purity, with particular attention to green chemistry principles and atom economy.

The market for 1260823-10-6 has shown steady growth, driven by increasing demand from pharmaceutical research organizations and specialty chemical manufacturers. Current pricing trends reflect its status as a research chemical, with bulk quantities becoming more available as applications develop. The compound's patent landscape shows activity in multiple therapeutic areas, suggesting potential for future commercial applications beyond current research uses.

Quality control standards for 2-(azetidin-3-yl)-6-methoxypyridine typically include HPLC purity analysis, NMR characterization, and moisture content determination. Storage recommendations generally suggest keeping the compound in a cool, dry environment under inert atmosphere to maintain stability. Handling precautions follow standard laboratory practices for organic compounds, with particular attention to its potential reactivity as a nitrogen-containing heterocycle.

Recent scientific publications have explored novel derivatives of CAS 1260823-10-6, particularly focusing on structure-activity relationships in various biological systems. These studies contribute to the growing body of knowledge about this compound class and its potential applications. The compound's role in fragment-based drug discovery has been particularly noteworthy, with several research groups reporting promising results in early-stage drug development projects.

Environmental and regulatory aspects of 2-(azetidin-3-yl)-6-methoxypyridine are still under investigation as its applications develop. Current data suggests it falls within standard handling requirements for research chemicals, with no special environmental hazards identified at typical research-scale usage levels. However, as with all chemical substances, proper disposal methods should be followed according to local regulations and institutional guidelines.

Future research directions for 1260823-10-6 include exploration of its catalytic applications, potential in materials science, and expanded medicinal chemistry applications. The compound's unique structural features continue to inspire innovative research across multiple disciplines. As synthetic methodologies advance and biological screening becomes more sophisticated, the full potential of this interesting heterocyclic compound is likely to be revealed in coming years.

For researchers working with 2-(azetidin-3-yl)-6-methoxypyridine, current best practices include thorough characterization of synthesized derivatives, careful documentation of synthetic protocols, and sharing of structural data to advance collective understanding of this compound class. The growing interest in this molecule suggests it will remain an important tool in chemical research and drug discovery for the foreseeable future.

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